3-phenyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}propanamide

• IUPAC Name: N-(5,6-dihydro-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)-3-phenylpropanamide
• InChI: InChI=1S/C13H14N4OS/c18-11(7-6-10-4-2-1-3-5-10)14-12-15-16-13-17(12)8-9-19-13/h1-5H,6-9H2,(H,14,15,18)
• InChI Key: ONCJSFSSELVSLU-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=NN=C(N21)NC(=O)CCC3=CC=CC=C3
• Molecular Formula: C13H14N4OS
• Molecular Weight: 274.34 g/mol

Description

“3-phenyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}propanamide” is a derivative of triazolothiadiazine. Triazolothiadiazines are heterocyclic compounds that have been found to have diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities. They are considered important in drug design, discovery, and development.

Mechanism of Action

Target of Action

Compounds with a similar structure, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine derivatives, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .

Mode of Action

Compounds with similar structures have been reported to inhibit enzymes involved in cancer progression . They work by making specific interactions with different target receptors due to their hydrogen bond accepting and donating characteristics .

Biochemical Pathways

Compounds with similar structures have been reported to inhibit enzymes such as carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase . These enzymes play crucial roles in various biochemical pathways, including cellular respiration, nerve impulse transmission, bone mineralization, fat digestion, and hormone synthesis, respectively.

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for compounds with similar structures .

Result of Action

Compounds with similar structures have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .

Advantages and Limitations for Lab Experiments

3-phenyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}propanamide has several advantages and limitations when used in laboratory experiments. One of the main advantages of using this compound is its versatility. This compound can be used in a variety of experiments, from drug discovery and development to basic research and clinical trials. Additionally, this compound is relatively easy to synthesize and is relatively stable, making it ideal for use in laboratory experiments. However, one of the main limitations of using this compound is its potential toxicity. This compound is a synthetic compound and should be handled with caution in order to avoid any potential adverse effects.

Future Directions

There are numerous potential future directions for 3-phenyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}propanamide research. One potential direction is to further explore the mechanisms of action of this compound, as well as its potential therapeutic applications. Additionally, further research could be conducted on the potential toxicity of this compound and its potential adverse effects. Finally, further research could be conducted on the synthesis of this compound, including exploring different methods of synthesis and optimizing the reaction conditions.

Synthesis Methods

3-phenyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}propanamide can be synthesized through several methods. The most common and widely used method is the reaction of 3-phenyl-N-isopropylpropanamide with 5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazole in aqueous solution. This reaction yields this compound as the main product. Other methods for synthesizing this compound include the reaction of 3-phenyl-N-isopropylpropanamide with 5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazole in organic solvents, the reaction of 3-phenyl-N-isopropylpropanamide with 5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazole in aqueous solution with a catalytic amount of a base, and the reaction of 3-phenyl-N-isopropylpropanamide with 5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazole in aqueous solution with a catalytic amount of an acid.

Scientific Research Applications

3-phenyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}propanamide has a wide range of applications in scientific research. It has been studied for its potential to act as a drug transporter, as a ligand for proteins and enzymes, and as a potential drug for treating various diseases. This compound has also been studied for its potential to inhibit the growth of cancer cells and to act as an anti-inflammatory agent. Additionally, this compound has been used in drug discovery and development, as well as in basic research and clinical trials.

Biochemical Analysis

Biochemical Properties

The 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, to which 3-phenyl-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}propanamide belongs, have been reported to exhibit a wide range of pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . The exact enzymes, proteins, and other biomolecules that this compound interacts with are not specified in the available literature.

Cellular Effects

Compounds of the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine class have been reported to exhibit significant cytotoxic activities against various cancer cell lines .

Molecular Mechanism

Compounds of the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine class have been reported to exhibit dual enzyme inhibition of PARP-1 and EGFR .